4-Chloro-3-(2-methylpropyl)-1,2-oxazole-5-sulfonyl chloride

• Molecular Formula: C7H9Cl2NO3S
• Molecular Weight: 258.12 g/mol
• SMILES: CC(C)CC1=NOC(=C1Cl)S(=O)(=O)Cl
• InChI: InChI=1S/C7H9Cl2NO3S/c1-4(2)3-5-6(8)7(13-10-5)14(9,11)12/h4H,3H2,1-2H3
• InChIKey: XSKNBYHNRZGITI-UHFFFAOYSA-N

4-Chloro-3-isobutylisoxazole-5-sulfonyl chloride – Properties & Utility

4-Chloro-3-(2-methylpropyl)-1,2-oxazole-5-sulfonyl chloride (CAS 2060033-53-4) is a heterocyclic sulfonyl chloride building block featuring a 1,2-oxazole ring with a chlorine at position 4, an isobutyl (2-methylpropyl) group at position 3, and a reactive sulfonyl chloride at position 5 [1]. The compound’s computed properties include a molecular weight of 258.12 g mol⁻¹, a topological polar surface area (TPSA) of 60.17 Ų, a calculated LogP of 2.45, and three rotatable bonds . It is primarily employed as an electrophilic intermediate for constructing sulfonamide, sulfonate ester, and related derivatives [2].

1 Sulfonamide/sulfonate ester library synthesis via electrophilic sulfonylation at the 5-position.

2 C4-chloro and C3-isobutyl pattern delivers steric shielding and tuned lipophilicity for ADME-relevant SAR.

3 Predicted regiochemical preference for the 4-chloro-5-sulfonyl chloride isomer supports higher isomeric purity in stock.

• [1] PubChem Compound Summary for CID 125426216, 4-Chloro-3-(2-methylpropyl)-1,2-oxazole-5-sulfonyl chloride. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125426216 (accessed 2026-05-01). View Source
• [2] Kuujia. Cas no 2060033-53-4 (4-chloro-3-(2-methylpropyl)-1,2-oxazole-5-sulfonyl chloride). Available at: https://www.kuujia.com/cas/2060033-53-4 (accessed 2026-05-01). View Source

4-Chloro-3-isobutylisoxazole-5-sulfonyl chloride – Key Differentiation Factors

Superficially, many isoxazole-sulfonyl chlorides may appear interchangeable as sulfonylation reagents; however, the specific combination of C4‑chlorination and a branched C3‑isobutyl substituent in this compound creates a steric and electronic profile that directly affects reaction selectivity, product lipophilicity, and downstream biological performance. Replacing this compound with a simpler analog such as 4‑chloro‑3‑methylisoxazole‑5‑sulfonyl chloride or 3,5‑dimethylisoxazole‑4‑sulfonyl chloride results in a substantial shift in LogP and molecular shape that can alter ADME properties and target engagement of the final sulfonamide products. The quantitative evidence below documents the dimensions where this specific substitution pattern delivers measurable differentiation.

Target 4‑Cl, 3‑isobutyl

Substitution risk Replacing with 4‑Cl‑3‑methyl analog lowers LogP (~0.9 unit) and reduces rotatable bonds, shifting the ADME profile and conformational sampling.

Target Branched isobutyl chain

Substitution risk Linear or smaller alkyl groups lose steric bulk; may decrease the proportion of the desired 4-chloro regioisomer and require additional purification.

Target TPSA/LogP pair (60.17 Ų / 2.45)

Substitution risk Dimethyl‑isoxazole sulfonyl chloride diverges in LogP by >1.8 units; CNS MPO positioning may not transfer, requiring a separate SAR campaign.

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., Vovk, M. V. Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 2017, 15(3), 40–47. DOI: 10.24959/ophcj.17.922. View Source

4-Chloro-3-isobutylisoxazole-5-sulfonyl chloride – Quantitative Evidence vs Analogs

Enhanced Lipophilicity and Membrane Permeability

The target compound exhibits a calculated LogP of 2.45 (XLogP3), which is markedly higher than that of its closest isoxazole‑sulfonyl chloride analogs. 4‑Chloro‑3‑methylisoxazole‑5‑sulfonyl chloride has a computed LogP of 1.56, while 3,5‑dimethylisoxazole‑4‑sulfonyl chloride has a LogP of ~0.62 [1]. This 0.9–1.8 LogP unit increase reflects the contribution of the isobutyl side chain and is sufficient to shift a final sulfonamide product from a CNS‑MPO‑compliant range into a more lipophilic territory preferred for peripheral targets or agrochemical candidates [2].

Enhanced Lipophilicity

Reported

LogP 2.45 (target) vs 1.56 (4‑Cl‑3‑Me) and 0.62 (3,5‑diMe) — Δ +0.89 and +1.83 units

Supports lipophilicity-driven ADME optimization in sulfonamide series.

Computed XLogP3, identical method across compounds.

Evidence Dimension	Partition coefficient (LogP, calculated XLogP3)
Target Compound Data	LogP = 2.45 (4‑chloro‑3‑(2‑methylpropyl)‑1,2‑oxazole‑5‑sulfonyl chloride)
Comparator Or Baseline	LogP = 1.56 (4‑chloro‑3‑methyl‑1,2‑oxazole‑5‑sulfonyl chloride); LogP = 0.62 (3,5‑dimethylisoxazole‑4‑sulfonyl chloride)
Quantified Difference	ΔLogP = +0.89 over 4‑chloro‑3‑methyl analog; ΔLogP = +1.83 over 3,5‑dimethyl analog
Conditions	Computed by XLogP3 algorithm (PubChem 2019.06.18) for the free sulfonyl chloride; values represent identical computational method across compounds

Why This Matters

A LogP difference exceeding 0.5 is sufficient to alter the tissue distribution and clearance profile of a derived drug candidate, making deliberate selection of this building block a rational medicinal‑chemistry decision rather than an arbitrary substitution.

• [1] PubChem Computed Properties for 4-Chloro-3-(2-methylpropyl)-1,2-oxazole-5-sulfonyl chloride (CID 125426216). U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/125426216 (accessed 2026-05-01). View Source
• [2] Wager, T. T., Hou, X., Verhoest, P. R., Villalobos, A. Moving beyond rules: The development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 2010, 1(6), 435–449. DOI: 10.1021/cn100008c. View Source

Increased Rotatable Bonds and Conformational Flexibility

The isobutyl‑substituted target compound possesses three rotatable bonds, whereas the 3‑methyl analog has one and the 3,5‑dimethyl analog also has one [1]. The additional two rotatable bonds introduce greater conformational sampling in the final sulfonamide conjugates, which can be exploited to optimize the fit into a chiral binding pocket or to modulate solubility and crystal packing in formulation [2].

Conformational Flexibility

Reported

3 rotatable bonds (isobutyl) vs 1 rotatable bond in both 4‑Cl‑3‑Me and 3,5‑diMe analogs — Δ +2 bonds

Enables broader conformational sampling for target engagement tuning.

Cactvs 3.4.6.11 consistent computation.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1 rotatable bond (4‑chloro‑3‑methyl‑1,2‑oxazole‑5‑sulfonyl chloride); 1 rotatable bond (3,5‑dimethylisoxazole‑4‑sulfonyl chloride)
Quantified Difference	+2 rotatable bonds versus both comparators
Conditions	Computed by Cactvs 3.4.6.11 (PubChem) for the free sulfonyl chloride; identical computational method across compounds

Why This Matters

Rotatable bond count directly impacts oral bioavailability probability (Veber rules) and is a critical parameter for fragment‑based lead optimization; the isobutyl side chain provides a synthetic handle for tuning flexibility without altering the core heterocycle.

• [1] Chembase. 3,5-Dimethyl-1,2-oxazole-4-sulfonyl chloride, physicochemical properties. Available at: https://en.chembase.cn (accessed 2026-05-01). View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., Kopple, K. D. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 2002, 45(12), 2615–2623. DOI: 10.1021/jm020017n. View Source

Steric Environment and Sulfonamide Coupling Selectivity

The Lebed et al. (2017) study on the oxidative chlorination of 5‑benzylthioisoxazoles established that the ratio of isoxazole‑5‑sulfonyl chloride to 4‑chloroisoxazole‑5‑sulfonyl chloride products depends critically on the nature of the C3 substituent [1]. Bulky C3 substituents favor the formation of the 4‑chloro‑5‑sulfonyl chloride isomer due to steric shielding of the ring during chlorination. While the report does not provide yield data for the specific 3‑(2‑methylpropyl) analog, the class‑level inference is that this compound benefits from a higher synthetic accessibility and regiochemical purity relative to analogs with smaller or linear C3 substituents [2]. This translates to better batch‑to‑batch consistency for procurement.

Steric Regioselectivity

Class-level

Bulky C3 substituents favor the 4‑chloro‑5‑sulfonyl chloride isomer (Lebed et al. 2017). Not directly quantified for this compound.

Predicted higher isomeric purity may reduce purification steps.

Class‑level inference; confirm by batch analysis.

Evidence Dimension	Regioselectivity of oxidative chlorination (product ratio of 4‑chloro‑ vs. non‑chlorinated sulfonyl chloride)
Target Compound Data	Not directly quantified for this specific compound; predicted higher proportion of 4‑chloro product based on the steric effect of the isobutyl group
Comparator Or Baseline	3‑Aryl or 3‑alkyl (linear) isoxazoles yield mixtures favoring non‑chlorinated sulfonyl chloride (Lebed et al., 2017)
Quantified Difference	Qualitative steric advantage; exact ratio not available for this compound
Conditions	Reaction: gaseous chlorine in aqueous HCl/acetic acid at 0–5 °C on 5‑(benzylthio)‑3‑isoxazole precursors (Lebed et al., 2017)

Why This Matters

A more selective synthetic route reduces the burden of chromatographic purification and increases the effective yield of the desired 4‑chloro‑5‑sulfonyl chloride regioisomer, which lowers procurement cost and ensures higher isomeric purity for critical coupling steps.

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., Vovk, M. V. Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 2017, 15(3), 40–47. DOI: 10.24959/ophcj.17.922. View Source
• [2] Lebed, P. S. et al. (2017) – full paper available via CORE repository: https://core.ac.uk/works/10617605/ (accessed 2026-05-01). View Source

TPSA and Blood-Brain Barrier Penetration

The TPSA of the target compound is 60.17 Ų, identical to that of the 3‑methyl analog . However, when combined with the higher LogP (2.45 vs. 1.56), the CNS‑MPO desirability score shifts significantly. A TPSA below 70 Ų generally permits CNS penetration, but the optimal CNS MPO range requires balanced lipophilicity; the isobutyl derivative offers a finer‑tuned lipophilic contribution than simple methylation, giving medicinal chemists a precise knob to dial in brain exposure [1].

TPSA & CNS MPO

Reported

TPSA 60.17 Ų (identical to 3‑Me analog) with LogP 2.45 vs 1.56 — shifts CNS MPO desirability.

Allows fine-tuning of brain exposure while retaining the same polar surface.

Computed TPSA and XLogP3.

Evidence Dimension	Topological Polar Surface Area (TPSA) and LogP combination for CNS MPO prediction
Target Compound Data	TPSA = 60.17 Ų; LogP = 2.45
Comparator Or Baseline	TPSA = 60.17 Ų; LogP = 1.56 (4‑chloro‑3‑methyl analog)
Quantified Difference	TPSA identical (Δ = 0); LogP elevated by 0.89 units
Conditions	Computed TPSA (Cactvs 3.4.6.11) and XLogP3 (PubChem) for the free sulfonyl chloride

Why This Matters

Maintaining the same TPSA while incrementally increasing LogP allows exploration of a narrower property space for CNS‑active sulfonamides, reducing the number of synthetic iterations needed to achieve an optimal ADME profile.

• [1] Wager, T. T. et al. (2010) – see [REFS-3] in Evidence Item 1 above. View Source

4-Chloro-3-isobutylisoxazole-5-sulfonyl chloride – Application Scenarios

Kinase Inhibitor Lipophilicity Optimization

When a kinase inhibitor scaffold exhibits promising biochemical potency but suboptimal cell permeability, replacing a methyl‑ or dimethyl‑isoxazole‑sulfonamide cap with the isobutyl‑substituted sulfonamide derived from this building block increases LogP by 0.9–1.8 units while preserving TPSA, as established in the quantitative lipophilicity evidence above [1]. This enables a systematic exploration of the permeability/clearance trade‑off without introducing a new heterocyclic core.

Agrochemical Leads: Enhanced Foliar Uptake

The higher LogP (2.45) and increased conformational flexibility (3 rotatable bonds) of sulfonamide derivatives built from this compound are desirable for agrochemical candidates that must traverse the waxy plant cuticle. The steric shielding of the 4‑chloro substituent also provides metabolic stability against oxidative degradation in planta, inferred from the class‑level reactivity described by Lebed et al. [2].

Balanced CNS MPO Profile for Chemical Probes

For neuroscience programs needing a sulfonamide‑based chemical probe, the TPSA of 60.17 Ų combined with LogP 2.45 places the final probe near the upper boundary of the CNS MPO desirability space. This allows rapid assessment of brain exposure without the need for extensive structural modification, making this building block a first‑choice intermediate for CNS‑oriented sulfonamide libraries [3].

Side-Chain Diversity for Sulfonamide Fragment Libraries

The three‑rotatable‑bond isobutyl chain provides two more degrees of conformational freedom than the methyl‑ or dimethyl‑substituted analogs. In fragment‑based screening, this additional flexibility can be exploited to interrogate secondary binding pockets or to optimize hydrophobic contacts within a target protein’s active site, as supported by the rotatable‑bond evidence .

Application

Selection Property

Validation Focus

Kinase inhibitor cell-permeability optimization

Isobutyl substitution for incremental LogP tuning without changing core heterocycle.

Permeability/clearance balance via LogP-dependent SAR.

Agrochemical lead foliar uptake

Higher lipophilicity and conformational flexibility from the isobutyl chain.

Cuticle penetration and plant metabolic stability screening.

CNS chemical probe library expansion

TPSA 60 Ų with elevated LogP places probes near CNS MPO boundary.

Brain exposure assessment without extensive scaffold modification.

Fragment-based sulfonamide screening

Three rotatable bonds provide conformational diversity for secondary pocket interactions.

Binding mode sampling and hydrophobic contact optimization.

• [1] Evidence from Section 3, Evidence Item 1: LogP comparison data (PubChem, Leyan). View Source
• [2] Lebed, P. S. et al. (2017). Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. J. Org. Pharm. Chem., 15(3), 40–47. DOI: 10.24959/ophcj.17.922. View Source
• [3] Wager, T. T. et al. (2010). CNS MPO approach. ACS Chem. Neurosci., 1(6), 435–449. DOI: 10.1021/cn100008c. View Source